Cas no 57531-01-8 ([1,4]DIAZOCANE-5,8-DIONE)

• Product Name: [1,4]DIAZOCANE-5,8-DIONE
• CAS No: 57531-01-8
• Molecular Formula: C₆H₁₀N₂O₂
• Molecular Weight: 142.1558
• CID: 1005275
• PubChem ID: 12235405

[1,4]DIAZOCANE-5,8-DIONE Properties

Names and Identifiers

• [1,4]DIAZOCANE-5,8-DIONE
• 1,4-diazocane-5,8-dione
• 5,8-Dioxo-1,4-diazacyclooctan
• AKOS006293377
• 57531-01-8
• DTXSID50481709
• SCHEMBL2677621
• DB-225313

• InChIKey： HLGMXFZUNMYIJM-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10N2O2/c9-5-1-2-6(10)8-4-3-7-5/h1-4H2,(H,7,9)(H,8,10)
• SMILES： C1CC(=O)NCCNC1=O

Computed Properties

• Exact Mass: 142.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 142.074227566g/mol
• Heavy Atom Count: 10
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• LogP: -0.32980
• PSA: 58.20000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams